Cas no 15067-64-8 (1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-)
15067-64-8 structure
Product Name:1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
CAS No:15067-64-8
MF:C11H11N3S2
MW:249.355139017105
CID:163569
PubChem ID:27017
Update Time:2025-04-19
1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
- 2,4-bis(methylsulfanyl)-6-phenyl-1,3,5-triazine
- 2,4-BIS(METHYLTHIO)-6-PHENYL-S-TRIAZINE
- 1,3,5-Triazine, 2,4-bis(methylthio)-6-phenyl-
- DTXSID20274822
- 15067-64-8
- IBMIUOUFFPDHPE-UHFFFAOYSA-N
- 2,4-Bis(methylsulfanyl)-6-phenyl-1,3,5-triazine #
-
- Inchi: 1S/C11H11N3S2/c1-15-10-12-9(13-11(14-10)16-2)8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key: IBMIUOUFFPDHPE-UHFFFAOYSA-N
- SMILES: S(C)C1N=C(N=C(C2C=CC=CC=2)N=1)SC
Computed Properties
- Exact Mass: 249.03963
- Monoisotopic Mass: 249.039439
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 89.3
Experimental Properties
- Density: 1.31
- Boiling Point: 471.7°Cat760mmHg
- Flash Point: 239.1°C
- Refractive Index: 1.663
- PSA: 38.67
1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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